Fulvic acid

• IUPAC Name: 3,7,8-trihydroxy-3-methyl-10-oxo-1,4-dihydropyrano[4,3-b]chromene-9-carboxylic acid
• InChI: InChI=1S/C14H12O8/c1-14(20)3-8-5(4-21-14)11(16)9-7(22-8)2-6(15)12(17)10(9)13(18)19/h2,15,17,20H,3-4H2,1H3,(H,18,19)
• InChI Key: FCYKAQOGGFGCMD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(CO1)C(=O)C3=C(O2)C=C(C(=C3C(=O)O)O)O)O
• Molecular Formula: C14H12O8
• DSSTOX Substance ID: DTXSID00861991
• Molecular Weight: 308.24 g/mol
• CAS No.: 479-66-3

Description

Fulvic acid is a complex organic acid found in soils and sediments, and is a natural by-product of the breakdown of organic matter. It has recently gained attention due to its potential health benefits and is being studied for its use in laboratory experiments.

Scientific Research Applications

1. Agriculture and Crop Yield

Fulvic acid has been studied for its effects on agriculture, particularly in increasing crop yields. Research conducted in Afghanistan demonstrated that the application of this compound increased the number of harvested pomegranate saplings by 34%, improving quality characteristics such as root system weight and volume, plant diameter, and height (Sándor et al., 2015). Additionally, this compound is known to influence the germination and productivity of various crops, including spring wheat and sugar beets, enhancing seed germination and yields (Brazienė et al., 2019), (Brazienė et al., 2021).

2. Environmental Interactions and Treatment

This compound plays a significant role in environmental interactions, particularly in the transport and bioavailability of persistent organic pollutants. Its ability to bind with metal ions and pesticides affects their mobility and behavior in soil and water, which is crucial for understanding and managing pollution and nutrient cycling in various ecosystems (Olk et al., 2019), (Ogner & Schnitzer, 1970).

3. Soil Health and Microbial Interactions

Studies have shown that this compound can influence soil health and microbial activity. Its application to soil enhances the humic acid composition and enzyme activity, which is beneficial for soils with slight metal pollution (Liu Rui-wei, 2009). Furthermore, this compound impacts the antioxidant activity and fruit quality in crops like pepper, indicating its potential as a valuable fertilizer in sustainable agriculture (Aminifard et al., 2012).

4. Molecular Structure and Chemistry

The molecular structure of this compound, particularly its interactions with metal ions and organic chemicals, has been a subject of research. Studies have characterized its molecular composition and established models to understand its chemical activity and potential applications in materials, medicine, and agriculture (Gong et al., 2020), (Saar & Weber, 1982).

5. Phytoremediation and Metal Tolerance

Research has explored the role of this compound in enhancing the tolerance of plants to heavy metals like chromium, suggesting its potential use in phytoremediation. This compound application can reduce chromium uptake in plants and improve their antioxidant defense system, making it a viable option for managing metal-contaminated environments (Ali et al., 2015).

Mechanism of Action

Target of Action

Fulvic acid (FA) is a key component of humus, the organic matter in soil . It primarily targets plant cells and soil microorganisms . In plants, it enhances nutrient uptake, leading to improved growth, yield, and overall health . In soil, it increases microbial activity, promoting a healthier soil ecosystem .

Mode of Action

FA interacts with its targets through various mechanisms. It has the ability to chelate and transport minerals, enhancing nutrient uptake by plants . It also helps in the breakdown of organic matter, increasing microbial activity in the soil . FA’s small molecular structure, which contains many acidic groups, primarily carboxyl groups and phenolic hydroxyl groups, allows it to interact effectively with its targets .

Biochemical Pathways

FA affects several biochemical pathways. It modulates phytohormone biosynthesis, nutrient uptake, and assimilation, as well as primary and secondary metabolism . It also enhances the ascorbate metabolism, improves the glutathione metabolism, and promotes the flavonoids biosynthesis, significantly improving the antioxidant defense of plants during stress .

Pharmacokinetics

The pharmacokinetics of FA involves its absorption, distribution, metabolism, and excretion (ADME). A study using tritium-labeled FA showed that it was found in all organs studied at different concentrations, indicating its wide distribution within the body . The same study also showed that FA could be excreted from the body, demonstrating its ability to undergo metabolism and excretion .

Result of Action

The action of FA results in several beneficial effects. It improves how our cells use nutrients such as antioxidants and electrolytes, making it a popular choice for slowing down aging, improving digestive health, and protecting brain function . It also enhances the release and availability of phosphorus in salt-affected soils . Moreover, it has been found to have antioxidant, neuro-protective, antimicrobial, and anti-inflammatory properties .

Action Environment

The action of FA is influenced by environmental factors. It is found in soil, rock, streams, lakes, and ocean water . Its effectiveness can be influenced by the composition of the soil, the presence of other nutrients, and environmental conditions such as temperature and humidity . In agriculture, FA is used as a soil conditioner and plant growth stimulant . Its ability to bind to toxins and heavy metals reduces their negative impact on the environment .

Safety and Hazards

Fulvic acid is possibly safe when used for up to 7 days. It seems to be well-tolerated. Side effects might include diarrhea, headache, and sore throat. This compound should be thoroughly purified to avoid arsenic and other harmful compounds in the final product.

Future Directions

Fulvic acid holds a wealth of promise for nutraceutical use, from immune support, brain health, and cognition to gut health and anti-inflammatory properties. While research is still in its early stages, the preliminary results are encouraging.

Biochemical Analysis

Biochemical Properties

Fulvic acid plays a significant role in biochemical reactions due to its ability to chelate minerals and enhance nutrient absorption. It interacts with enzymes, proteins, and other biomolecules, facilitating various biochemical processes. For instance, this compound has been shown to increase the activity of antioxidant enzymes such as catalase, ascorbate peroxidase, and superoxide dismutase . These interactions help in neutralizing free radicals and reducing oxidative stress in cells.

Cellular Effects

This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It enhances cellular energy production by improving the efficiency of cellular respiration and adenosine triphosphate synthesis . Additionally, this compound has been reported to improve nutrient absorption and utilization, which can lead to better cell function and overall health. It also exhibits antimicrobial and anti-inflammatory properties, contributing to improved cellular defense mechanisms .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to various biomolecules, including metals, enzymes, and proteins, forming stable complexes that enhance their bioavailability and activity . This compound can also modulate enzyme activity by acting as an inhibitor or activator, depending on the specific enzyme and context. Furthermore, it influences gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the expression of genes involved in antioxidant defense, metabolism, and immune response .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time. Studies have shown that this compound is relatively stable and can maintain its bioactivity for extended periods . Its stability can be influenced by factors such as pH, temperature, and exposure to light. Long-term studies have demonstrated that this compound can have sustained effects on cellular function, including enhanced antioxidant activity and improved nutrient absorption .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. At low to moderate doses, this compound has been shown to improve growth performance, nutrient utilization, and immune function in animals . At high doses, it may cause adverse effects such as gastrointestinal disturbances and toxicity . It is essential to determine the optimal dosage to maximize the benefits of this compound while minimizing potential risks.

Metabolic Pathways

This compound is involved in several metabolic pathways, including those related to antioxidant defense, nutrient absorption, and energy production. It interacts with enzymes such as glutathione peroxidase and superoxide dismutase, enhancing their activity and contributing to the detoxification of reactive oxygen species . Additionally, this compound can influence the biosynthesis of flavonoids and other secondary metabolites, which play crucial roles in plant and animal health .

Transport and Distribution

This compound is readily transported and distributed within cells and tissues due to its small molecular size and high solubility. It can cross cell membranes and reach various cellular compartments, where it exerts its biological effects . This compound interacts with transporters and binding proteins, facilitating its movement and accumulation in specific tissues. This property makes it an effective carrier for delivering nutrients and other bioactive compounds to target cells .

Subcellular Localization

Within cells, this compound can localize to different subcellular compartments, including the cytoplasm, mitochondria, and nucleus . Its localization is influenced by factors such as its chemical structure, the presence of targeting signals, and post-translational modifications. In the mitochondria, this compound can enhance energy production and reduce oxidative stress, while in the nucleus, it can modulate gene expression and support cellular defense mechanisms .